Cas no 58791-79-0 (5-Amino-1-(2,4-dichlorophenyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Amino-1-(2,4-dichlorophenyl)-1H-pyrazole-4-carbonitrile
• CAS No: 58791-79-0
• MF: C₁₀H₆Cl₂N₄
• MW: 253.087439060211
• MDL: MFCD00067795
• CID: 377507
• PubChem ID: 173645
• Update Time: 2025-04-19

5-Amino-1-(2,4-dichlorophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4-dichlorophenyl)-
• 5-Amino-1-(2,4-dichloro-phenyl)-1H-pyrazole-4-carbonitrile
• 5-AMINO-1-(2,4-DICHLOROPHENYL)-1H-PYRAZOLE-4-CARBONITRILE
• 5-amino-1-(2,4-dichlorophenyl)pyrazole-4-carbonitrile
• 5-Amino-4-cyano-1-(2,4-dichlorophenyl)-1H-pyrazole
• DTXSID6073572
• 1H-pyrazole-4-carbonitrile, 5-amino-1-(2,4-dichlorophenyl)-
• HMS546G14
• AKOS000260571
• InChI=1/C10H6Cl2N4/c11-7-1-2-9(8(12)3-7)16-10(14)6(4-13)5-15-16/h1-3,5H,14H
• Maybridge1_001730
• MFCD00067795
• SCHEMBL10608500
• 58791-79-0
• WDDDQTCPSCIJSL-UHFFFAOYSA-N
• CCG-233732
• EN300-296000
• Z335439140
• 5-Amino-4-cyano-1-(2,4-dichlorophenyl)pyrazole
• 5-Amino-1-(2,4-dichlorophenyl)-1H-pyrazole-4-carbonitrile

• MDL： MFCD00067795
• Inchi： 1S/C10H6Cl2N4/c11-7-1-2-9(8(12)3-7)16-10(14)6(4-13)5-15-16/h1-3,5H,14H2
• InChI Key： WDDDQTCPSCIJSL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(=C(C#N)C=N1)N)Cl

Computed Properties

• Exact Mass: 251.99718
• Monoisotopic Mass: 251.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 453.8°Cat760mmHg
• Flash Point: 228.2°C
• Refractive Index: 1.701
• PSA: 67.63